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Compound of Interest

Compound Name: DQP1105

Cat. No.: B607200

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal
of DQP1105, ensuring the well-being of researchers, scientists, and drug development
professionals. The following procedural guidance is based on the Safety Data Sheet (SDS) for
DQP1105 and established laboratory safety protocols. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), DQP1105 is not classified as a
hazardous substance.[1] However, adherence to standard laboratory safety practices is
essential.

Personal Protective Equipment (PPE)

While DQP1105 is not classified as hazardous, the use of appropriate PPE is a fundamental
aspect of safe laboratory practice. The following table summarizes the recommended PPE for
handling this compound.
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PPE Category Specification Purpose
) Impermeable and resistant To prevent direct skin contact
Hand Protection o ] ]
gloves (e.g., Nitrile) with the chemical.
) Safety glasses with side To protect eyes from potential
Eye Protection _ _ _
shields or goggles splashes or airborne particles.

) ] To protect skin and personal
Protective Clothing Standard laboratory coat ) o
clothing from contamination.

) The substance is not
) ] Not generally required under ] ) ]
Respiratory Protection . - considered an inhalation
normal handling conditions
hazard.[1]

Experimental Protocols: PPE Handling and Disposal

1. PPE Selection and Donning Procedure:

o Step 1: Hand Protection: Select nitrile or other chemically resistant gloves of the appropriate
size. Inspect gloves for any signs of damage, such as tears or punctures, before use. Don
the gloves, ensuring they fit snugly and cover the wrists.

o Step 2: Eye Protection: Put on safety glasses with side shields or goggles. Adjust for a
comfortable and secure fit.

» Step 3: Protective Clothing: Wear a clean, buttoned laboratory coat over personal clothing.
2. Doffing (Removal) of PPE:

o Step 1: Gloves: To prevent contamination, remove gloves by grasping the outside of one
glove at the wrist with the other gloved hand and peeling it off. Hold the removed glove in the
gloved hand. Slide the fingers of the ungloved hand under the remaining glove at the wrist
and peel it off over the first glove.

o Step 2: Laboratory Coat: Unbutton the lab coat and remove it by folding it inward, avoiding
contact with the potentially contaminated exterior.

o Step 3: Eye Protection: Remove safety glasses or goggles by handling the earpieces.
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o Step 4: Hand Hygiene: Immediately wash hands thoroughly with soap and water after
removing all PPE.

3. Disposal Plan:

 DQP1105 Waste: As a non-hazardous substance, DQP1105 can typically be disposed of in
accordance with standard laboratory procedures for non-hazardous chemical waste.[2][3][4]
However, always consult and adhere to your institution's specific waste disposal guidelines.
Do not allow the substance to enter sewers or surface and ground water.[1] Unused or
excess chemicals should not be disposed of in the sink unless explicitly permitted by local
regulations.[5]

e Contaminated PPE:

o Gloves: Dispose of used gloves in the regular laboratory trash, unless they are grossly
contaminated or institutional policy dictates otherwise.

o Lab Coats: Reusable lab coats should be laundered according to your facility's
procedures. Disposable lab coats can be placed in the regular trash.

o Empty Containers: Rinse empty containers of DQP1105 thoroughly with a suitable solvent
before disposal in the regular trash or recycling, ensuring all labels are defaced.[3][5]

Workflow and Decision Making
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Caption: Workflow for safe handling and disposal of DQP1105.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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